Cas no 1251017-84-1 (Imidazo[1,2-a]pyridine, 6-bromo-3-(4-piperidinyl)-)

• Product Name: Imidazo[1,2-a]pyridine, 6-bromo-3-(4-piperidinyl)-
• CAS No: 1251017-84-1
• MF: C₁₂H₁₄BrN₃
• MW: 280.16366147995
• CID: 4564951
• Update Time: 2025-07-21

Imidazo[1,2-a]pyridine, 6-bromo-3-(4-piperidinyl)- Chemical and Physical Properties

Names and Identifiers

• Imidazo[1,2-a]pyridine, 6-bromo-3-(4-piperidinyl)-

• Inchi： 1S/C12H14BrN3/c13-10-1-2-12-15-7-11(16(12)8-10)9-3-5-14-6-4-9/h1-2,7-9,14H,3-6H2
• InChI Key： FGDGWRITWJQOIU-UHFFFAOYSA-N
• SMILES： C12=NC=C(C3CCNCC3)N1C=C(Br)C=C2

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1

Additional information on Imidazo[1,2-a]pyridine, 6-bromo-3-(4-piperidinyl)-

Imidazo[1,2-a]pyridine, 6-bromo-3-(4-piperidinyl)- (CAS No. 1251017-84-1): A Comprehensive Overview in Modern Chemical Biology and Medicinal Chemistry

Imidazo[1,2-a]pyridine, 6-bromo-3-(4-piperidinyl)-, identified by its CAS number 1251017-84-1, represents a significant compound in the realm of chemical biology and medicinal chemistry. This heterocyclic molecule, characterized by its fused imidazole and pyridine rings, has garnered considerable attention due to its structural versatility and potential pharmacological applications. The presence of a bromo substituent at the 6-position and a piperidine moiety at the 3-position enhances its reactivity and binding affinity, making it a valuable scaffold for drug discovery.

The< strong>Imidazo[1,2-a]pyridine core is a privileged structure in medicinal chemistry, known for its ability to interact with various biological targets. Recent studies have highlighted its role in developing inhibitors targeting kinases and other enzymes involved in cancer pathways. The bromo group at the 6-position serves as a handle for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, enabling the introduction of diverse substituents that can modulate biological activity.

The< strong>3-(4-piperidinyl) substituent contributes to the compound's solubility and bioavailability, which are critical factors in drug design. Piperidine derivatives are widely recognized for their favorable pharmacokinetic properties and are frequently incorporated into drug molecules to improve metabolic stability and target binding. In particular, the piperidine ring can enhance binding affinity to proteins by forming hydrogen bonds and hydrophobic interactions.

Recent advancements in computational chemistry have enabled the rational design of< strong>Imidazo[1,2-a]pyridine-based compounds by predicting their binding modes to biological targets. Molecular docking studies have identified that this scaffold can effectively interact with ATP-binding sites of kinases, making it a promising candidate for developing anticancer agents. The bromo substituent at the 6-position allows for easy modification through transition-metal-catalyzed reactions, facilitating the synthesis of analogues with enhanced potency and selectivity.

In the context of drug discovery, CAS No. 1251017-84-1 has been utilized as a key intermediate in the synthesis of novel small-molecule inhibitors. For instance, researchers have employed this compound to develop inhibitors targeting Bruton's tyrosine kinase (BTK), which is implicated in B-cell malignancies. The combination of the imidazo[1,2-a]pyridine core with the piperidine moiety has been shown to improve binding affinity and reduce off-target effects compared to simpler heterocyclic compounds.

The< strong>6-bromo substituent at the imidazole ring is particularly useful for constructing libraries of diverse compounds for high-throughput screening (HTS). By employing palladium-catalyzed cross-coupling reactions, researchers can introduce aryl or heteroaryl groups at various positions on the scaffold, generating a wide range of derivatives with distinct biological activities. This approach has led to the identification of several lead compounds with potential therapeutic applications.

The< strong>3-(4-piperidinyl) group not only enhances solubility but also contributes to the compound's ability to penetrate biological membranes. This property is crucial for drugs that need to reach their target sites within cells or tissues. Additionally, piperidine derivatives often exhibit lower toxicity profiles compared to other heterocyclic compounds, making them more suitable for clinical development.

Recent studies have also explored the use of< strong>Imidazo[1,2-a]pyridine, 6-bromo-3-(4-piperidinyl)- as a building block for developing antiviral agents. The scaffold's ability to interact with viral proteases and polymerases has been investigated in several preclinical studies. The bromo group facilitates further functionalization, allowing researchers to tailor the molecule's properties for specific viral targets.

The synthesis of< strong>CAS No. 1251017-84-1 involves multi-step organic transformations that highlight its synthetic utility. Starting from commercially available precursors such as 2-aminothiophene-3-carboxylic acid or related intermediates, researchers can construct the imidazo[1,2-a]pyridine core through cyclization reactions followed by bromination and functionalization at the 3-position with piperidine derivatives. These synthetic routes are well-documented in the literature and provide access to pure samples suitable for biological evaluation.

In conclusion,< strong>Imidazo[1,2-a]pyridine, 6-bromo-3-(4-piperidinyl)- (CAS No. 1251017-84-1) is a versatile compound with significant potential in chemical biology and medicinal chemistry. Its unique structural features make it an attractive scaffold for developing small-molecule inhibitors targeting various diseases. The presence of functional handles such as the bromo group allows for further derivatization via cross-coupling reactions, while the piperidine moiety enhances solubility and bioavailability. As research continues to uncover new therapeutic applications for this class of compounds,< strong>CAS No. 1251017-84-1 is poised to play a crucial role in future drug discovery efforts.